Acamprosate-d6 Calcium Salt
Description
CAS Number: 77337-73-6 (unlabeled)
Scientific Research Applications
1. Mechanism of Action in Neuropsychiatric Diseases
Acamprosate, clinically used for relapse prevention in alcoholism, does not interact with proposed glutamate receptor mechanisms, such as NMDA receptors or metabotropic glutamate receptor group I. Studies suggest that the calcium component of acamprosate is the active moiety, with high plasma calcium levels correlating with better treatment efficacy, such as time to relapse and cumulative abstinence (Spanagel et al., 2014).
2. Cognitive Function Improvement in Alcohol-Exposed Subjects
Research shows that acamprosate can improve executive functions impaired by chronic intermittent ethanol (CIE) exposure. Its pro-cognitive effects are attributed to its calcium component, as evidenced by comparable cognitive improvements observed with calcium chloride treatment (Pradhan et al., 2018).
3. Synthesis and Purification Processes
A new, scalable process for preparing calcium acamprosate involves a direct one-pot procedure, showing advancements in the synthesis and purification methods for this compound. This process yields a high-purity product, facilitating its use in clinical and research settings (Furlotti et al., 2020).
4. Interaction with Excitatory Amino Acid Receptors
Acamprosate influences postsynaptic efficacy of excitatory amino acid neurotransmitters and lowers neuronal excitability in the neocortex. This action may be relevant to its therapeutic effects in neuropsychiatric diseases, particularly alcohol dependence (Zeise et al., 1993).
5. Efficacy in Alcohol Dependence Treatment
Clinical studies have shown the efficacy of acamprosate in alcohol dependence treatment, particularly in maintaining abstinence post-detoxification. The compound's unique mechanism of action, focusing on the calcium component, has been a subject of research, providing insights into new treatment modalities (Kufahl et al., 2014).
6. Impact on Alcohol-Withdrawal Symptoms
Clinical trials indicate that calcium carbonate, similar to acamprosate, can reduce symptoms of alcohol withdrawal and alcohol craving. This supports the hypothesis that the calcium component in acamprosate is crucial for its therapeutic effects (Schuster et al., 2016); (Schuster et al., 2021).
7. Interactions with Other Addictive Drugs
Acamprosate does not interact significantly with other addictive drugs like amphetamine and morphine, suggesting its targeted action in alcohol dependency without affecting other drug dependencies (Pascucci et al., 1999).
8. Role in Reducing Alcohol Consumption
Acamprosate shows effectiveness in reducing alcohol consumption in animal models, indicating its potential role in human alcohol dependency treatment (Heyser et al., 1998); (Spanagel et al., 1996).
properties
Product Name |
Acamprosate-d6 Calcium Salt |
|---|---|
Molecular Formula |
C5H4D6NO4S.C5H4D6NO4S.Ca |
Molecular Weight |
412.56 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
